Cas no 62618-07-9 (2,5-Pyrrolidinedione, 1-[4-[(4-azido-2-nitrophenyl)amino]-1-oxobutoxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[4-[(4-azido-2-nitrophenyl)amino]-1-oxobutoxy]-
• CAS No: 62618-07-9
• MF: C₁₄H₁₄N₆O₆
• MW: 362.297562122345
• CID: 437900
• PubChem ID: 71384533
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[4-[(4-azido-2-nitrophenyl)amino]-1-oxobutoxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[4-[(4-azido-2-nitrophenyl)amino]-1-oxobutoxy]-
• (2,5-dioxopyrrolidin-1-yl) 4-(4-azido-2-nitroanilino)butanoate
• 1-{[4-(4-Azido-2-nitroanilino)butanoyl]oxy}pyrrolidine-2,5-dione
• 62618-07-9
• DTXSID00806786

• Inchi： 1S/C14H14N6O6/c15-18-17-9-3-4-10(11(8-9)20(24)25)16-7-1-2-14(23)26-19-12(21)5-6-13(19)22/h3-4,8,16H,1-2,5-7H2
• InChI Key： YCRMKGSFNJSYTC-UHFFFAOYSA-N
• SMILES： O(C(CCCNC1C=CC(=CC=1[N+](=O)[O-])N=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 362.09762
• Monoisotopic Mass: 362.09748219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 167.61